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Compound of Interest

Compound Name: Leucokinin VIII

Cat. No.: B1574833 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Leucokinin VIII, ensuring the safety of laboratory personnel and compliance with standard

laboratory practices. The following procedures are based on the Safety Data Sheet (SDS)

provided by LKT Laboratories, Inc. and are intended for researchers, scientists, and drug

development professionals.

Safety and Handling Precautions
According to the Safety Data Sheet, Leucokinin VIII is not classified as a hazardous

substance or mixture.[1] However, standard laboratory safety protocols should always be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and eye

protection, when handling Leucokinin VIII.[1]

Avoid Contact: Avoid contact with skin and eyes, and prevent the formation of dust and

aerosols.[1]

Ventilation: Use in a well-ventilated area.[1]

Step-by-Step Disposal Procedures
1. Unused or Expired Leucokinin VIII (Solid Form):

Containerization: Keep the original Leucokinin VIII in its suitable, closed container for

disposal.[1]
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Labeling: Ensure the container is clearly labeled as "Leucokinin VIII" for waste disposal.

Waste Stream: Dispose of the container in the non-hazardous chemical waste stream.

Follow your institution's specific guidelines for non-hazardous solid chemical waste.

2. Contaminated Labware and PPE:

Gloves: Dispose of contaminated gloves after use in accordance with applicable laws and

good laboratory practices. Place them in the appropriate laboratory waste container.

Other Labware (e.g., pipette tips, tubes): Any labware that has come into contact with

Leucokinin VIII should be disposed of in the designated solid laboratory waste containers.

3. Solutions Containing Leucokinin VIII:

Solubility: Leucokinin VIII is soluble in water.

Disposal of Aqueous Solutions: While not classified as hazardous, it is best practice to avoid

disposing of chemical solutions down the sanitary sewer unless explicitly permitted by your

institution's environmental health and safety (EHS) office. Collect aqueous solutions of

Leucokinin VIII in a clearly labeled, sealed container for liquid chemical waste. Consult your

institution's guidelines for the disposal of non-hazardous aqueous waste.

Chemical and Physical Properties
Property Value

Chemical Formula C42H52N10O11

Molecular Weight 872.94 g/mol

Appearance Solid

Purity ≥95%

Solubility Soluble in water

Storage Temperature -20°C

Disposal Workflow
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Start: Handling Leucokinin VIII
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Caption: Logical workflow for the proper disposal of Leucokinin VIII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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